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Compound of Interest

Compound Name: 2-Bromoacrolein

Cat. No.: B081055 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical reagents is paramount. This technical guide provides an in-depth look at 2-
Bromoacrolein, covering its fundamental properties, nomenclature, and synthesis.

Core Chemical Identity and Nomenclature
2-Bromoacrolein, a reactive unsaturated aldehyde, is a valuable intermediate in organic

synthesis. Its structure is characterized by a bromine atom attached to the second carbon of

the propenal (acrolein) molecule.[1] This substitution significantly influences its chemical

reactivity.

The standard nomenclature for this compound under the International Union of Pure and

Applied Chemistry (IUPAC) system is 2-bromoprop-2-enal.[2][3] However, it is known by a

variety of synonyms in commercial and academic literature.

A comprehensive list of these identifiers is provided below:
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Type Identifier

IUPAC Name 2-bromoprop-2-enal[2][3]

Common Name 2-Bromoacrolein[1][4]

CAS Number 14925-39-4[1][4]

Synonyms

2-Bromo-acrylaldehyde, 2-Bromopropenal, 2-

Bromo-2-propenal, Acrolein, 2-bromo-, Alpha-

Bromoacrolein, α-Bromoacrolein, 2-

Bromopropenaldehyde[1][2][3][5][6]

Physicochemical Properties
A summary of the key quantitative data for 2-Bromoacrolein is presented in the table below for

easy reference and comparison.

Property Value

Molecular Formula C₃H₃BrO[1][4]

Molecular Weight 134.96 g/mol [2][4][5]

Density 1.617 g/cm³[5]

Boiling Point 149.1 °C at 760 mmHg[5]

Flash Point 97 °C[2][5]

InChI Key MDSPECLCFVWIGQ-UHFFFAOYSA-N[1][2]

Canonical SMILES C=C(C=O)Br[7]

Experimental Protocols: Synthesis of 2-
Bromoacrolein
The primary method for the synthesis of 2-Bromoacrolein involves the direct bromination of

acrolein.[8] This electrophilic addition reaction is a fundamental process in organic chemistry.
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Detailed Methodology: Bromination of Acrolein
Objective: To synthesize 2-Bromoacrolein via the direct bromination of acrolein.

Materials:

Acrolein (2-propenal)

Molecular Bromine (Br₂)

An appropriate inert solvent (e.g., carbon tetrachloride)

Reaction vessel equipped with a dropping funnel, stirrer, and temperature control

Neutralizing agent (e.g., sodium bicarbonate solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Distillation apparatus

Procedure:

In a well-ventilated fume hood, dissolve acrolein in an inert solvent within the reaction vessel.

The solution should be cooled to a controlled temperature, typically around 0-5 °C, to

manage the exothermic nature of the reaction.

Slowly add molecular bromine, dissolved in the same solvent, to the acrolein solution using

the dropping funnel. The addition should be dropwise to maintain the reaction temperature

and prevent side reactions.

After the addition is complete, allow the reaction mixture to stir for a specified period at a

controlled temperature to ensure the reaction goes to completion.

Upon completion, the reaction mixture is typically washed with a neutralizing agent, such as

a dilute sodium bicarbonate solution, to remove any unreacted bromine and acidic

byproducts.
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The organic layer is then separated, washed with water, and dried over an anhydrous drying

agent.

The solvent is removed under reduced pressure, and the crude 2-Bromoacrolein is purified

by fractional distillation.

Safety Precautions: Acrolein and bromine are toxic and corrosive.[1] All manipulations should

be carried out in a fume hood with appropriate personal protective equipment, including gloves

and safety goggles.

Logical Workflow for Synthesis
The following diagram illustrates the logical steps involved in the synthesis of 2-Bromoacrolein
from acrolein.
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Caption: Workflow for the synthesis of 2-Bromoacrolein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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